Cas no 1807222-95-2 (Methyl 3-chloromethyl-5-cyano-4-methylphenylacetate)

• Product Name: Methyl 3-chloromethyl-5-cyano-4-methylphenylacetate
• CAS No: 1807222-95-2
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4792082
• Update Time: 2025-05-23

Methyl 3-chloromethyl-5-cyano-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-5-cyano-4-methylphenylacetate

• Inchi： 1S/C12H12ClNO2/c1-8-10(6-13)3-9(4-11(8)7-14)5-12(15)16-2/h3-4H,5-6H2,1-2H3
• InChI Key： FAYZRDNYZJALDC-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C#N)C=1C)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-chloromethyl-5-cyano-4-methylphenylacetate

Methyl 3-chloromethyl-5-cyano-4-methylphenylacetate (CAS No. 1807222-95-2): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 3-chloromethyl-5-cyano-4-methylphenylacetate (CAS No. 1807222-95-2) is a versatile organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound, characterized by its chloromethyl, cyano, and methyl substituents, offers a promising platform for the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of Methyl 3-chloromethyl-5-cyano-4-methylphenylacetate is C₁₁H₁₁ClNO₂, with a molecular weight of approximately 230.66 g/mol. The compound's structure features a phenyl ring substituted with a chloromethyl group at the 3-position, a cyano group at the 5-position, and a methyl group at the 4-position. The ester functionality at the terminal position adds to its chemical versatility and reactivity.

The synthesis of Methyl 3-chloromethyl-5-cyano-4-methylphenylacetate can be achieved through various routes, depending on the availability of starting materials and desired yield. One common method involves the reaction of 3-chloromethyl-5-cyano-4-methylbenzoic acid with methanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction is typically carried out under reflux conditions to ensure complete conversion of the carboxylic acid to the ester.

In recent years, significant research has been conducted to explore the biological activities and potential therapeutic applications of Methyl 3-chloromethyl-5-cyano-4-methylphenylacetate. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties, making it a valuable candidate for drug development. For instance, a study published in the Journal of Medicinal Chemistry reported that Methyl 3-chloromethyl-5-cyano-4-methylphenylacetate demonstrated selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells.

The anti-inflammatory properties of Methyl 3-chloromethyl-5-cyano-4-methylphenylacetate have also been investigated. Research conducted by a team at the University of California found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that Methyl 3-chloromethyl-5-cyano-4-methylphenylacetate could be developed into an effective treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its direct biological activities, Methyl 3-chloromethyl-5-cyano-4-methylphenylacetate has also been explored as a key intermediate in the synthesis of more complex pharmaceutical compounds. Its unique functional groups provide multiple points for further chemical modification, allowing researchers to tailor its properties for specific therapeutic applications. For example, recent studies have focused on using this compound as a building block for the synthesis of novel inhibitors targeting specific enzymes involved in disease pathways.

In conclusion, Methyl 3-chloromethyl-5-cyano-4-methylphenylacetate (CAS No. 1807222-95-2) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and versatile reactivity make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and synthetic utility, further solidifying its importance in the field.